Cas no 10191-41-0 (DL-alpha-Tocopherol)

DL-alpha-Tocopherol Properties

Names and Identifiers

• DL-alpha-Tocopherol
• 5,7,8-TRIMETHYLTOCOL
• ALL-RAC-ALPHA-TOCOPHEROL
• ALPHA-DL-TOCOPHEROL
• (+/-)-ALPHA-TOCOFEROL
• (+/-)-ALPHA-TOCOPHEROL
• ALPHA-TOCOPHEROLUM
• A-TOCOPHEROL
• DL-2,5,7,8-TETRAMETHYL-2-(4,8,12-TRIMETHYLTRIDECYL)-6-CHROMANOL
• DL-5,7,8-TRIMETHYLTOCOL
• DL-ALL-RAC-ALPHA-TOCOPHEROL
• DL-ALPHA TOCOPHERYL ACETATE 500
• D, L-A-TOCOPHEROL
• DL-PHYTOGERMINE
• DL-PROFECUNDIN
• DL-TOCOPHEROL
• DL-VITAMIN E
• DL-VITAMIN E ALCOHOL
• IRGANOX E 201
• RAC-ALPHA-TOCOPHEROL
• DL-α-Tocopherol
• (±)−α−Tocopherol (Vitamin E) solution
• (±)-α-Tocopherol
• (§1)-alpha-Tocopherol
• Alpha Tocopherol
• Irganox? E 201
• TOCOPHEROL, DL-ALPHA-(P)
• TOCOPHEROL, DL-ALPHA-(RG) PrintBack
• VITAMIN E
• (+/-)-alpha-Tocopherol,synthetic
• alpha-Tocopherol
• dl-alpha-Tocopherol(E)
• ephanyl
• vitamin
• 3,4-Dihydro-2,5,7,8-tetramethyl-2-(4,8,12-trimethyltridecyl)-2H-1-benzopyran-6-ol
• D-alpha-Tocopherol
• (+)-alpha-Tocopherol
• (R,R,R)-alpha-Tocopherol
• Phytogermine
• Eprolin
• (2R,4'R,8'R)-alpha-Tocopherol
• dl-a-Tocopherol
• Aquasol E
• Tocopherol alpha
• (+)-
• a-Vitamin E
• Vitamin Ea
• alpha-Vitamin E
• Mixed tocopherols
• D-alpha tocopherol
• Syntopherol
• Denamone
• Viteolin
• Esorb
• Tocopherol (R,S)
• alpha Tocopher
• DL-alpha Tocopherol
• +Expand

• MDL： MFCD00006848
• InChIKey： GVJHHUAWPYXKBD-IEOSBIPESA-N
• Inchi： 1S/C29H50O2/c1-20(2)12-9-13-21(3)14-10-15-22(4)16-11-18-29(8)19-17-26-25(7)27(30)23(5)24(6)28(26)31-29/h20-22,30H,9-19H2,1-8H3/t21-,22-,29-/m1/s1
• SMILES： O1C2C(C([H])([H])[H])=C(C([H])([H])[H])C(=C(C([H])([H])[H])C=2C([H])([H])C([H])([H])[C@@]1(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])[C@]([H])(C([H])([H])[H])C([H])([H])C([H])([H])C([H])([H])C([H])(C([H])([H])[H])C([H])([H])[H])O[H]
• BRN： 94012

Computed Properties

• Exact Mass: 430.38100
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 12
• Monoisotopic Mass: 430.381
• Heavy Atom Count: 31
• Complexity: 503
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 10
• Surface Charge: 0
• Topological Polar Surface Area: 29.5

Experimental Properties

• LogP: 8.84020
• PSA: 29.46000
• Merck: 9495
• Refractive Index: 1.5030-1.5070
• Water Partition Coefficient: Miscible with chloroform, vegetable oils, ether, acetone and alcohol. Immiscible with water.
• Boiling Point: 200-220°C 0,1mm
• Melting Point: 2-4°C
• Flash Point: Fahrenheit: 235.4 ° f
  Celsius: 113 ° c
  
• Solubility: H2O: insoluble
• Color/Form: 1.0 mg/mL in methanol
• Color/Form: Amber yellow oily viscous liquid.
• Solubility: Soluble in water.
• Sensitiveness: Light Sensitive
• Specific Rotation: [α]D20 - 0.02 - +0.02゜ (neat)
• Density: 0.950 g/mL at 20 °C(lit.)